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Compound of Interest

Compound Name: thiosulfate

Cat. No.: B1220275

Introduction

Sodium thiosulfate (Na2S205) is a widely used and effective dechlorinating agent in various
scientific and industrial applications. Its ability to rapidly and stoichiometrically neutralize active
chlorine species makes it an essential reagent in water treatment, environmental sample
analysis, and biological assays where the presence of residual chlorine can interfere with
experimental results or be toxic to organisms. These protocols provide detailed procedures for
the preparation and application of sodium thiosulfate solutions for dechlorination.

Chemical Principle

Sodium thiosulfate neutralizes chlorine through a redox reaction. The thiosulfate ion (S20327)
is oxidized, while the active chlorine species, such as hypochlorous acid (HOCI) or hypochlorite
(OCI"), is reduced to the chloride ion (CI7). The stoichiometry of the reaction depends on the
specific form of chlorine present.

Reaction with Free Chlorine:

In the presence of free chlorine (e.g., from sodium hypochlorite), one mole of sodium
thiosulfate reacts with four moles of chlorine.
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2Naz5203 + 4HOCI —» NazS406 + 4NaCl + 2H=0

Reaction with Chloramines:

When chlorine is combined with ammonia to form chloramines, such as monochloramine
(NH2Cl), the reaction stoichiometry is 1:1.

NazS203 + NHz2Cl + H20 - NaHSO4 + NH3 + NaCl

Quantitative Data Summary

The following tables summarize the key quantitative data for the use of sodium thiosulfate in
dechlorination.

Table 1: Stoichiometry and Molar Ratios

Molar Ratio (Sodium

Chlorine Species Chemical Formula ) ]
Thiosulfate : Chlorine)

Free Chlorine (Hypochlorite) NaOCI / HOCI 1:4

Monochloramine NH2CI 1:1

Table 2: Preparation of Sodium Thiosulfate Stock Solutions
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. Mass of Sodium .
Desired . Final Volume of .
. Thiosulfate L. Molarity (approx.)
Concentration (w/v) Deionized Water (L)
Pentahydrate (g)

3% 30 1 0.12M
10% 100 1 0.40 M
Custom (e.g., 0.1 N) 24.8 1 0.10M

Note: Sodium thiosulfate pentahydrate (NazS203-5H20) has a molar mass of approximately
248.18 g/mol .

Experimental Protocols
Preparation of a 10% (w/v) Sodium Thiosulfate Stock
Solution

This protocol describes the preparation of a 10% (w/v) sodium thiosulfate stock solution,
which can be used for the dechlorination of water samples.

Materials:

e Sodium thiosulfate pentahydrate (Na2S203-5H20)
» Deionized water

e 1L volumetric flask

» Weighing boat

e Spatula

¢ Analytical balance

e Magnetic stirrer and stir bar (optional)

Procedure:
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» Place a weighing boat on the analytical balance and tare the weight.

o Carefully weigh out 100 g of sodium thiosulfate pentahydrate using a spatula.
o Transfer the weighed sodium thiosulfate to the 1 L volumetric flask.

e Add approximately 500 mL of deionized water to the flask.

o Swirl the flask gently or use a magnetic stirrer to dissolve the solid completely.

e Once dissolved, add deionized water to the flask until the bottom of the meniscus reaches
the 1 L mark.

e Cap the flask and invert it several times to ensure the solution is homogeneous.

» Store the solution in a cool, dark place. The solution is stable for several weeks.

Protocol for Dechlorination of Water Samples

This protocol outlines the steps to dechlorinate a water sample using a prepared sodium
thiosulfate solution.

Materials:

10% (w/v) Sodium thiosulfate stock solution (or other desired concentration)

Chlorinated water sample

Micropipettes and sterile tips

Sterile collection vials or tubes

Procedure:

o Determine the required volume of sodium thiosulfate solution. The amount of sodium
thiosulfate needed depends on the concentration of chlorine in the sample. A general
guideline is to add a slight excess to ensure complete neutralization. For many applications,
adding 0.1 mL of a 3% sodium thiosulfate solution per 100 mL of sample is sufficient to
neutralize up to 5 ppm of chlorine.
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+ Add sodium thiosulfate to the collection vial. Before collecting the sample, add the
calculated volume of sodium thiosulfate solution to the sterile collection vial.

« Collect the water sample. Collect the water sample directly into the vial containing the
sodium thiosulfate.

* Mix the sample. Cap the vial and invert it several times to ensure thorough mixing of the
sodium thiosulfate with the sample.

« Allow for sufficient reaction time. The reaction is rapid, but a contact time of at least 1-2
minutes is recommended to ensure complete dechlorination before proceeding with any
downstream analysis or use.

Diagrams

Solution Preparation

Click to download full resolution via product page

Caption: Experimental workflow for dechlorination using sodium thiosulfate.
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Caption: Reaction of sodium thiosulfate with free chlorine.

 To cite this document: BenchChem. [Application Notes and Protocols: Sodium Thiosulfate as
a Dechlorination Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220275#protocol-for-using-sodium-thiosulfate-as-a-
dechlorination-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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